Cas no 534-17-8 (Cesium carbonate)

• Product Name: Cesium carbonate
• CAS No: 534-17-8
• MF: CCs₂O₃
• MW: 325.819813728333
• MDL: MFCD00010957
• CID: 38106
• PubChem ID: 24855470
• Update Time: 2025-11-03

Cesium carbonate Chemical and Physical Properties

Names and Identifiers

• Cesium carbonate
• Cesium carbonate anhydrous
• Cesiumcarbonatewhitepowder
• Caesium carbonate
• dicesium,carbonate
• Carbonic acid dicesium
• Caesium carbonate .
• cesium cabonate
• Cesium carbonate, 99.995% trace metals basis
• Cesium carbonate, p.a., 99.8%
• SY001250
• Carbonic acid, cesium salt (1:2)
• Cesium carbonate, Vetec(TM) reagent grade, 99%
• Cesium Carbonate HIGH PURITY GRADE, Powder, (-20 Mesh)
• Carbonic acid cesium salt (1:2)
• cesiumcarbonate
• cesiumcabonate
• Dicesium carbonate
• cesium-carbonate
• CESIUM CARBONATE [MI]
• AMY31070
• AKOS016015676
• Cesium carbonate, 99.95% trace metals basis
• EINECS 249-784-8
• Carbonic acid, cesium salt
• dicesium;carbonate
• cesiurn carbonate
• Cesium Carbonate(Powder)
• SCHEMBL1930
• AKOS009159424
• SY288394
• cesium carbonat
• BP-11402
• MFCD00010957
• Cesium carbonate, purum p.a., >=98.0% (T)
• Cesium Carbonate Fine Powder
• Cesium carbonate, ReagentPlus(R), 99%
• FT-0623564
• carbonic acid; cesium
• SH-002
• dicaesium carbonate
• C2160
• Cesium Carbonate(Granules)
• Cesium carbonate, puriss. p.a., >=99.0%
• caesiumcarbonate
• NS00080169
• A829574
• Cesium carbonate, Puratronic?
• NSC 112218
• DTXSID0052178
• Cs2CO3
• caesium carbonat
• 534-17-8
• QQI20A14P4
• Carbonic acid, dicesium salt
• Cesium carbonate (Cs2CO3)
• NSC-112218
• UNII-QQI20A14P4
• EC 208-591-9
• EINECS 208-591-9
• Cesium carbonate, Cabot high-purity grade
• FJDQFPXHSGXQBY-UHFFFAOYSA-L
• Q416923
• Cesium carbonate, 99.9% trace metals basis
• CCs2O3
• Cesium carbonate, 200 mesh
• DB-095862
• Carbonic Acid Dicesium Salt; Cesium Carbonate (Cs2CO3); Cesium Carbonate; Dicesium Carbonate;
• Cesium carbonate - 99.9%
• FC163611
• 208-591-9
• Cesium carbonate - 98% min
• FC15811

• MDL： MFCD00010957
• Inchi： 1S/CH2O3.2Cs/c2-1(3)4;;/h(H2,2,3,4);;/q;2*+1/p-2
• InChI Key： FJDQFPXHSGXQBY-UHFFFAOYSA-L
• SMILES： [Cs+].[Cs+].[O-]C(=O)[O-]
• BRN： 4546405

Computed Properties

• Exact Mass: 325.79600
• Monoisotopic Mass: 325.7956478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Color/Form: White crystalline powder, easily deliquescent.
• Density: 4.072
• Melting Point: 610 °C (dec.) (lit.)
• Flash Point: 169.8℃
• Water Partition Coefficient: 261 g/100 mL (20 ºC)
• Stability/Shelf Life: Stable. Very deliquescent. Incompatible with strong oxidizing agents, strong acids.
• PSA: 63.19000
• LogP: -2.44700
• Merck: 2010
• Sensitiveness: Hygroscopic
• Solubility: It is very soluble in water and alcohol and soluble in ether. It melts at red heat and decomposes at 610 OC.

Cesium carbonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25-S36/37/39-S26
• FLUKA BRAND F CODES：3-10
• RTECS：FK9400000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S26;S36/37/39
• Risk Phrases：R36/37/38; R68

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Cesium carbonate

Introduction to Cesium Carbonate (CAS No. 534-17-8)

Cesium carbonate, a compound with the chemical formula Cs₂CO₃, is a white crystalline solid that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its high thermal stability and excellent chemical properties, making it a valuable material in multiple fields, including pharmaceuticals, materials science, and environmental chemistry. With a CAS number of 534-17-8, cesium carbonate is widely recognized for its unique characteristics and potential applications.

The synthesis of cesium carbonate typically involves the reaction between cesium hydroxide and carbon dioxide. This process is highly efficient and yields a pure product that can be further processed for various applications. The compound's stability under high temperatures makes it particularly useful in high-temperature environments, such as in the production of specialized ceramics and glass materials.

In recent years, cesium carbonate has been explored for its potential in pharmaceutical applications. Its ability to act as a mild base has made it a candidate for use in drug formulation and delivery systems. Researchers have been investigating its role in enhancing the solubility and bioavailability of certain medications, which could lead to more effective treatments for various diseases. Additionally, its compatibility with biological systems has opened up possibilities for use in biomedical research and development.

One of the most intriguing aspects of cesium carbonate is its application in environmental chemistry. The compound has been found to be effective in the removal of certain pollutants from water and air. Its ability to adsorb heavy metals and other contaminants makes it a promising candidate for use in environmental remediation technologies. Furthermore, its stability under extreme conditions enhances its suitability for use in harsh industrial environments where other compounds may fail.

The material science community has also been keenly interested in cesium carbonate due to its unique physical properties. Its high thermal conductivity and electrical insulating properties make it an excellent candidate for use in advanced electronic components and sensors. Researchers are exploring ways to incorporate cesium carbonate into next-generation materials that can improve the efficiency and performance of electronic devices.

Recent studies have highlighted the compound's potential in energy storage applications. Cesium carbonate has been shown to exhibit superior performance as an electrolyte material in certain types of batteries. Its ability to facilitate rapid ion transport while maintaining stability makes it an attractive option for developing more efficient energy storage solutions. This could have significant implications for renewable energy technologies and electric vehicle advancements.

The pharmaceutical industry has seen particular interest in cesium carbonate as a potential therapeutic agent. Its mild alkaline nature allows it to neutralize acidic compounds within the body, which could be beneficial in treating conditions related to acidosis. Additionally, its ability to interact with biological molecules has led researchers to explore its potential as a catalyst or co-factor in enzymatic reactions, which could revolutionize drug development processes.

Environmental scientists have also noted the compound's role in mitigating the effects of climate change. Cesium carbonate has been found to absorb CO₂ more effectively than many other carbonates, making it a promising material for carbon capture technologies. Its widespread availability and low cost further enhance its viability as a solution for reducing atmospheric carbon levels.

The industrial applications of cesium carbonate are diverse and far-reaching. Beyond its use in environmental remediation and energy storage, the compound is also being explored for its potential in catalysis, where it can facilitate various chemical reactions under mild conditions. Its stability under high temperatures and pressures makes it an ideal candidate for use in industrial processes that require robust materials capable of withstanding extreme conditions.

In conclusion, cesium carbonate (CAS No. 534-17-8) is a multifaceted compound with significant potential across multiple scientific and industrial domains. Its unique properties make it invaluable in pharmaceuticals, environmental chemistry, materials science, and energy storage. As research continues to uncover new applications for this compound, its importance is likely to grow even further, driving innovation and progress across various sectors.